Cas no 941980-16-1 (N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide)

• Product Name: N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide
• CAS No: 941980-16-1
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454045772552
• CID: 5502898
• Update Time: 2025-07-28

N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopentyl-N-(3,3-diphenylpropyl)oxamide
• N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide

• Inchi： 1S/C22H26N2O2/c25-21(22(26)24-19-13-7-8-14-19)23-16-15-20(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-6,9-12,19-20H,7-8,13-16H2,(H,23,25)(H,24,26)
• InChI Key： DAUHGWNRWCNGNI-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC=C1)C1=CC=CC=C1)(=O)C(NC1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide

Professional Introduction to N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide (CAS No. 941980-16-1)

N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide, with the CAS number 941980-16-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, combines a cyclopentyl group with a 3,3-diphenylpropyl moiety, linked through an ethanediamide backbone. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and molecular design.

The compound's name can be broken down into its core components: the N-cyclopentyl part suggests a cyclic structure that is often found in biologically active molecules due to its ability to mimic natural stereocenters. The N'-(3,3-diphenylpropyl) segment introduces a bulky phenyl group pair, which can influence both the electronic and steric properties of the molecule. This combination makes N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel molecules that can interact with biological targets in unique ways. The structural complexity of N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide positions it as a potential scaffold for designing small-molecule inhibitors or modulators. For instance, the presence of multiple amide functionalities allows for hydrogen bonding interactions, which are crucial for binding affinity in drug design. Additionally, the rigid cyclopentane ring can provide stability to the molecule while allowing for conformational flexibility at other regions.

Current research in the field of computational chemistry has leveraged advanced molecular modeling techniques to explore the potential applications of N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide. These studies have suggested that the compound may exhibit interesting pharmacokinetic properties due to its molecular weight and lipophilicity profile. Furthermore, virtual screening approaches have been employed to identify potential binding pockets in target proteins, providing insights into how this molecule might interact with biological systems.

Experimental investigations have also begun to uncover the reactivity and functionalization possibilities of N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide. Researchers have explored various synthetic pathways to modify the molecule, aiming to enhance its bioactivity or optimize its pharmacological properties. For example, introducing fluorine atoms at specific positions has been shown to improve metabolic stability and binding affinity in related compounds. Such modifications highlight the versatility of this scaffold and its potential for further development.

One particularly intriguing aspect of N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide is its potential role as a chiral building block in asymmetric synthesis. The cyclopentane ring can exist in multiple diastereomeric forms, which can be selectively produced and isolated through careful synthetic planning. These chiral derivatives could then be used to develop enantiomerically pure drugs with enhanced therapeutic effects and reduced side effects.

The pharmaceutical industry has always been on the lookout for innovative compounds that can address unmet medical needs. N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide fits well within this context, as it represents a structurally unique molecule with potential therapeutic applications. Its development could lead to novel treatments for various diseases, particularly those where specific molecular interactions are key to efficacy.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in precise ways. N-cyclopentyl-N'-(3,3-diphenylpropyl)ethanediamide is a testament to this progress, showcasing how structural complexity can be harnessed to create molecules with tailored properties. Future research will likely focus on elucidating its mechanism of action and exploring its potential in preclinical studies.